Cas no 138754-50-4 (1,4,8,11-Pentacenetetrone, 2,3,9,10-tetramethyl-)

1,4,8,11-Pentacenetetrone, 2,3,9,10-tetramethyl- structure
138754-50-4 structure
Product Name:1,4,8,11-Pentacenetetrone, 2,3,9,10-tetramethyl-
CAS No:138754-50-4
MF:C26H18O4
MW:394.418727397919
CID:1255575
PubChem ID:71342441
Update Time:2025-04-20

1,4,8,11-Pentacenetetrone, 2,3,9,10-tetramethyl- Chemical and Physical Properties

Names and Identifiers

    • 1,4,8,11-Pentacenetetrone, 2,3,9,10-tetramethyl-
    • 2,3,9,10-tetramethylpentacene-1,4,8,11-tetrone
    • 2,3,9,10-tetramethyl-1,4,8,11-pentacenetetrone
    • FHUFRZCNYKLOQQ-UHFFFAOYSA-N
    • DTXSID80769204
    • SCHEMBL14799738
    • 138754-50-4
    • Inchi: 1S/C26H18O4/c1-11-12(2)24(28)20-8-16-6-18-10-22-21(25(29)13(3)14(4)26(22)30)9-17(18)5-15(16)7-19(20)23(11)27/h5-10H,1-4H3
    • InChI Key: FHUFRZCNYKLOQQ-UHFFFAOYSA-N
    • SMILES: O=C1C(C)=C(C)C(C2=CC3C=C4C=C5C(C(C)=C(C)C(C5=CC4=CC=3C=C21)=O)=O)=O

Computed Properties

  • Exact Mass: 394.12054
  • Monoisotopic Mass: 394.12050905g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 30
  • Rotatable Bond Count: 0
  • Complexity: 787
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5
  • Topological Polar Surface Area: 68.3Ų

Experimental Properties

  • PSA: 68.28
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